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Efficacy of Control Agents Against Fungal Pathogens

Experimental

Pathogen Control Agent(s Key Efficacy Results Source
g gent(s) =i y y

Rhizoctonia Trichoderma Greenhouse 38% disease reduction efficacy

solani asperellum FC80 [1]

(Strawberry)

Rhizoctonia FC80 + Greenhouse 42% disease reduction efficacy

solani Biostimulant (GH) [1]

(Strawberry)

Rhizoctonia FC80 + MSA35 + Greenhouse 43% disease reduction efficacy

solani GH [1]

(Strawberry)

Rhizoctonia Tolclofos-methyl Greenhouse Used as a positive control for

solani (Chemical comparison [1]

(Strawberry) Standard)

Rhizoctonia Entrophospora Greenhouse &  As effective as Rizolex-T

solani (Lupine) lutea (AMF) Field (contains tolclofos-methyl) in
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Experimental

Pathogen Control Agent(s) . Key Efficacy Results Source
Setting
disease reduction; superior in
enhancing plant growth and
yield [2]
Rhizoctonia Rizolex-T Greenhouse &  Chemical standard for

solani (Lupine)

Sclerotinia
sclerotiorum
(Potato)

Detailed Experimental Protocols

(Tolclofos-methyl +
Thiram)

Combination of 4
Trichoderma spp.

Field

Field

comparison; effective in
disease reduction [2]

Effective disease control;
alternating use with synthetic
fungicides was similarly
effective [3]

The efficacy data in the table above comes from studies with specific and rigorous methodologies. Here are

the experimental details for the two main studies.

Greenhouse Trial on Strawberry (against R. solani)

This study provides a direct comparison between BCAs and tolclofos-methyl [1].

e Pathogen Inoculation: Potted strawberry plants (cultivar 'Elodi’) were planted in a peat substrate

that had been artificially infested with R. solani biomass.

e Treatment Application:
o BCAs & Biostimulants: Experimental antagonists (Fusarium oxysporum MSA35, Trichoderma
asperellum FC80) and biostimulants (AMF, non-microbial GH) were applied both alone and in
combination. Applications were done via root immersion immediately before transplanting,

followed by a soil drench 15 days later.

o Chemical Standard: Tolclofos-methyl was included as a chemical control for comparison.
e Data Collection: Plants were monitored for the development of crown and root rot symptoms, and
disease severity was calculated.
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Greenhouse & Field Trial on Lupine (against R. solani)

This study compared the fungicide Rizolex-T (which contains tolclofos-methyl and thiram) with various
Arbuscular Mycorrhizal Fungi (AMF) [2].

e Pathogen Inoculation: Lupine plants were grown in soil artificially infested with R. solani.
¢ Treatment Application:
o BCAs: Four species of AMF (Entrophospora etunicata, Rhizophagus clarus, R. intraradices,
Entrophospora lutea) and their mixture were used as seed or soil treatments.
o Chemical Standard: Rizolex-T was used as the chemical fungicide control.
o Data Collection: Researchers measured damping-off disease incidence, survival rates, root rot
incidence, and various plant growth parameters (height, fresh and dry weight, nodulation). The
studies were conducted under both greenhouse and field conditions.

The workflow for these types of integrated studies can be summarized as follows:

Pathogen Inoculation Treatment Application
(Infested soil/substrate) & (BCAs, Biostimulants, Chemical Fungicides)

Study Design

> Monitor Disease Symptoms > Measure Plant Growth
M (Damping-off, Root Rot) B (Height, Weight, Nodulation, Yield)

Click to download full resolution via product page

Key Findings and Research Context

The data suggests several important trends for researchers considering integrated pest management:

e Synergistic Effects: Combinations of different BCAs or BCAs with biostimulants often showed higher
efficacy than individual agents, as seen in the strawberry study where Trichoderma asperellum
FC80 combined with a biostimulant (GH) achieved 42% efficacy, outperforming FC80 alone
(38%) [1].
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¢ Performance Parity with Chemicals: In the lupine study, the AMF species Entrophospora lutea
was as effective as the chemical fungicide Rizolex-T in reducing disease and was superior in
enhancing plant growth and yield [2]. This highlights a key potential advantage of BCAs.

¢ Integrated Strategies are Viable: A preprint on potato white mold found that a combination of four
Trichoderma species was effective, and that alternating applications of this Trichoderma mix with
synthetic fungicides was similarly effective [3]. This supports a strategy of combining biological and
chemical controls to reduce fungicide reliance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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